N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide
• InChI: InChI=1S/C8H15N3O3/c1-10(6-7(9)12)8(13)11-2-4-14-5-3-11/h2-6H2,1H3,(H2,9,12)
• InChI Key: XBQNAFLCULRSKF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N)C(=O)N1CCOCC1
• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol

Description

N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide, also known as AMAM, is a chemical compound that has gained significant attention in scientific research. It is a synthetic molecule that belongs to the class of morpholinylureas and has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The exact mechanism of action of N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. It has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis, and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of various signaling pathways. It has also been shown to possess significant antimicrobial activity, suggesting potential applications in the field of infectious disease research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide is its potent antitumor and antimicrobial activity, which makes it a promising candidate for drug discovery and development. However, its synthetic nature and complex synthesis method may limit its widespread use in laboratory experiments.

Future Directions

There are several potential future directions for research on N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide, including:
1. Further studies on its mechanism of action and its interactions with various enzymes and proteins.
2. Exploration of its potential applications in the field of infectious disease research, including the development of new antimicrobial agents.
3. Development of new synthetic methods for the production of N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide and its analogs.
4. Investigation of its potential as a drug delivery agent, due to its ability to cross the blood-brain barrier.
5. Evaluation of its potential applications in the field of material science, including the development of new materials with unique properties.

Synthesis Methods

N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide can be synthesized through a multistep process that involves the reaction of morpholine-4-carboxylic acid with N-methyl-N-(tert-butoxycarbonyl)glycine, followed by the removal of the protecting group and subsequent condensation with N-tert-butoxycarbonyl-N'-methyl-N''-(2-nitrophenyl)guanidine. The final product is obtained by the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.

Scientific Research Applications

N-(2-amino-2-oxoethyl)-N-methylmorpholine-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess significant antimicrobial activity against a wide range of bacteria and fungi.